Ethyl 4-(4-hydroxypiperidin-1-yl)-3-nitrobenzoate

• IUPAC Name: ethyl 4-(4-hydroxypiperidin-1-yl)-3-nitrobenzoate
• InChI: InChI=1S/C14H18N2O5/c1-2-21-14(18)10-3-4-12(13(9-10)16(19)20)15-7-5-11(17)6-8-15/h3-4,9,11,17H,2,5-8H2,1H3
• InChI Key: IJKYVSKTYUQAOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)N2CCC(CC2)O)[N+](=O)[O-]
• Molecular Formula: C14H18N2O5
• DSSTOX Substance ID: DTXSID101234334
• Molecular Weight: 294.30 g/mol
• CAS RN: 942474-80-8

Description

Ethyl 4-(4-hydroxypiperidin-1-yl)-3-nitrobenzoate, also known as EHPN, is an organic compound used in a variety of scientific research applications. It is a nitrobenzoate ester that is usually synthesized from 4-hydroxypiperidine and nitrobenzene, and is used as a reagent in organic synthesis. EHPN has been used in a variety of research applications, including biochemical and physiological studies, as well as for laboratory experiments.

Scientific Research Applications

• Chemical Reactivity and Hydrolysis Studies : Research by Iskander, Tewfik, and Wasif (1966) investigated the influence of nitro-group placement on the rates of alkaline hydrolysis of ethyl nitrobenzoates, revealing how substituent positions and types affect reactivity in compounds like ethyl 4-(4-hydroxypiperidin-1-yl)-3-nitrobenzoate (Iskander, Tewfik, & Wasif, 1966).

• Potential in Anticancer Agent Synthesis : Temple et al. (1983) explored the synthesis of compounds like this compound in the context of potential anticancer agents. Their work included studying the effects of various pyridooxazines and pyridothiazines on cancer cells (Temple et al., 1983).

• Role in Medicinal Chemistry Syntheses : Chen Guohua (2013) documented the synthesis of Dabigatran Etexilate, where a compound structurally similar to this compound played a key role (Chen Guohua, 2013).

• Structural Studies of Stereoisomers : Research by Sokolova et al. (1975) focused on synthesizing and studying the three-dimensional structure of p-nitrobenzoates and benzoates of geometrical isomers of substituted 4-hydroxypiperidines, which is relevant for understanding compounds like this compound (Sokolova et al., 1975).

• Esterification Process Investigation : A study by Liang Hong-ze (2013) investigated the esterification of 4-nitrobenzoic acid, which is a key step in the synthesis of ethyl 4-nitrobenzoate, a related compound. This study provides insight into the synthesis process of similar esters (Liang Hong-ze, 2013).

• Investigation of Catalytic Esterification : Research conducted by Fu Rong-geng (2012) on the synthesis of Ethyl 4-nitrobenzoate using TiO_2/Fe3+ as a catalyst offers insights into the catalytic processes that could be applicable to the synthesis of compounds like this compound (Fu Rong-geng, 2012).

Safety and Hazards

The safety and hazards of a compound also depend on its specific structure. For 4-Hydroxypiperidine, it is classified as a flammable liquid and it can cause severe skin burns and eye damage.